Cas no 886364-22-3 (3-methyl-4-nitrobenzene-1-carbothioamide)

3-Methyl-4-nitrobenzene-1-carbothioamide is a nitro-substituted aromatic carbothioamide derivative characterized by its distinct structural features, including a methyl group at the 3-position and a nitro group at the 4-position of the benzene ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of heterocyclic compounds and pharmacologically active molecules. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups offers versatility in further functionalization. Its carbothioamide moiety provides a reactive site for nucleophilic or electrophilic transformations, making it useful in the development of thiazole or thiadiazole derivatives. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

3-methyl-4-nitrobenzene-1-carbothioamide structure

886364-22-3 structure

Product Name:3-methyl-4-nitrobenzene-1-carbothioamide

CAS No:886364-22-3

MF:C₈H₈N₂O₂S

MW:196.226320266724

CID:3042126

PubChem ID:55255791

Update Time:2025-10-20

3-methyl-4-nitrobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-nitrothiobenzamide
- 3-METHYL-4-NITRO-THIOBENZAMIDE
- 3-methyl-4-nitrobenzene-1-carbothioamide
- SCHEMBL2889619
- 3-methyl-4-nitrobenzenecarbothioamide
- AB26910
- AKOS006294620
- 886364-22-3
- EN300-1835760
- DTXSID001285691
- MDL： MFCD06738330
- Inchi： 1S/C8H8N2O2S/c1-5-4-6(8(9)13)2-3-7(5)10(11)12/h2-4H,1H3,(H2,9,13)
- InChI Key： QNPFIXDGSZDAGC-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC(=C(C)C=1)[N+](=O)[O-])N

Computed Properties

Exact Mass: 196.03064868g/mol
Monoisotopic Mass: 196.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 104Å²

3-methyl-4-nitrobenzene-1-carbothioamide Pricemore >>

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Enamine	EN300-1835760-0.05g	3-methyl-4-nitrobenzene-1-carbothioamide	886364-22-3	0.05g	$131.0	2023-09-19
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